Cas no 313663-81-9 (1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one)
![1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one structure](https://ossimg.kuujia.com/scimg/314000/313663-81-9x500.png)
313663-81-9 structure
Product Name:1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one
CAS No:313663-81-9
MF:C7H7NO
MW:121.136581659317
CID:1076696
PubChem ID:12034892
Update Time:2025-07-11
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Dihydro-cyclopenta[b]pyrrol-5(1H)-one
- 4,6-dihydro-1H-cyclopenta[b]pyrrol-5-one
- 1H,4H,6H-cyclopenta[b]pyrrol-5-one
- I11-717
- 1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one
- AKOS006378406
- DB-068449
- EN300-7290730
- SCHEMBL18013284
- DTXSID90476250
- 4,6-dihydrocyclopenta[b]pyrrol-5(1h)-one
- 313663-81-9
-
- MDL： MFCD12923527
- Inchi： 1S/C7H7NO/c9-6-3-5-1-2-8-7(5)4-6/h1-2,8H,3-4H2
- InChI Key： VDDBFIHHHZORFM-UHFFFAOYSA-N
- SMILES： O=C1CC2C=CNC=2C1
Computed Properties
- Exact Mass: 121.05300
- Monoisotopic Mass: 121.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 32.9Ų
Experimental Properties
- PSA: 32.86000
- LogP: 0.68240
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AG12004-50mg |
4,6-Dihydrocyclopenta[b]pyrrol-5(1H)-one |
313663-81-9 | 90% | 50mg |
$780.00 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB126422-100.0mg |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 95% | 100.0mg |
￥1919.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB126422-250.0mg |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 95% | 250.0mg |
￥3073.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB126422-500.0mg |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 95% | 500.0mg |
￥5117.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB126422-1.0g |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 95% | 1.0g |
￥7676.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB126422-100mg |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 95% | 100mg |
￥1919.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB126422-250mg |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 95% | 250mg |
￥3073.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB126422-500mg |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 95% | 500mg |
￥5117.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB126422-1g |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 95% | 1g |
￥7676.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB126422-100MG |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 95% | 100MG |
￥ 1,920.00 | 2023-04-13 |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:313663-81-9)1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one
Order Number:A1085217
Stock Status:in Stock
Quantity:100.0mg/250.0mg/500.0mg/1.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:23
Price ($):240.0/385.0/641.0/962.0
Email:sales@amadischem.com
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
313663-81-9 (1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one) Related Products
- 27463-91-8(7,8-dihydro-5H-quinolin-6-one)
- 39050-03-8(1-(3-methylpyridin-2-yl)acetone)
- 62371-08-8(2-Butanone, 4,4'-(3,4-dimethyl-1H-pyrrole-2,5-diyl)bis-)
- 35419-02-4(6,7-Dihydro-1H-indol-5(4H)-one)
- 151051-65-9(1,4,5,6-tetrahydro-3-methyl-Cyclopenta[b]pyrrole)
- 150670-63-6(1H,2H,3H,4H-cyclopentabindol-2-one)
- 313663-94-4(6,8,9,10-tetrahydro-Cyclohept[b]indol-7(5H)-one)
- 1190363-23-5(5,7,8,9-tetrahydro-6H-Cyclohepta[b]pyridin-6-one)
- 774531-95-2(7(6H)-Quinolinone,5,8-dihydro-)
- 233585-16-5(1-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-one)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:313663-81-9)1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one
Purity:99%/99%/99%/99%
Quantity:100.0mg/250.0mg/500.0mg/1.0g
Price ($):240.0/385.0/641.0/962.0